Cas no 1005650-19-0 (Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate)
1005650-19-0 structure
Product Name:Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
CAS No:1005650-19-0
MF:C9H13BrN2O2
MW:261.115721464157
MDL:MFCD04969148
CID:1128191
PubChem ID:17024862
Update Time:2025-04-20
Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
- EN300-229344
- MFCD04969148
- D79813
- BBL039323
- CS-0215237
- AKOS000307807
- STK313321
- ethyl 2-(4-bromopyrazol-1-yl)butanoate
- ethyl2-(4-bromo-1H-pyrazol-1-yl)butanoate
- 1005650-19-0
- 2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester
-
- MDL: MFCD04969148
- Inchi: 1S/C9H13BrN2O2/c1-3-8(9(13)14-4-2)12-6-7(10)5-11-12/h5-6,8H,3-4H2,1-2H3
- InChI Key: MIHACXQYJIOCQM-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)C(C(=O)OCC)CC
Computed Properties
- Exact Mass: 260.01604g/mol
- Monoisotopic Mass: 260.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44.1Ų
Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027113-250mg |
2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester |
1005650-19-0 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 027113-1g |
2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester |
1005650-19-0 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 027113-5g |
2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester |
1005650-19-0 | 5g |
£782.00 | 2022-03-01 | ||
| Chemenu | CM483421-1g |
Ethyl 2-(4-Bromo-1H-pyrazol-1-yl)butanoate |
1005650-19-0 | 95% | 1g |
$455 | 2022-06-14 | |
| abcr | AB445432-1 g |
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate; min. 95% |
1005650-19-0 | 1g |
€497.00 | 2022-06-02 | ||
| abcr | AB445432-5 g |
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate; min. 95% |
1005650-19-0 | 5g |
€1,421.00 | 2022-06-02 | ||
| TRC | E186455-500mg |
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate |
1005650-19-0 | 500mg |
$ 700.00 | 2022-06-05 | ||
| TRC | E186455-1000mg |
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate |
1005650-19-0 | 1g |
$ 1160.00 | 2022-06-05 | ||
| TRC | E186455-2500mg |
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate |
1005650-19-0 | 2500mg |
$ 2320.00 | 2022-06-05 | ||
| Enamine | EN300-229344-0.05g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)butanoate |
1005650-19-0 | 90% | 0.05g |
$65.0 | 2024-06-20 |
Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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